Argon--xenon (1/1)

• CAS No.: 192231-23-5
• Molecular Formula: Ar5Xe5
• Molecular Weight: 856 g/mol
• IUPAC Name: argon;xenon
• InChI: InChI=1S/5Ar.5Xe
• InChI Key: WCLQDRKTNKXDMZ-UHFFFAOYSA-N
• Canonical SMILES: [Ar].[Ar].[Ar].[Ar].[Ar].[Xe].[Xe].[Xe].[Xe].[Xe]

Description

Argon–xenon (1/1) refers to a binary mixture of argon (Ar) and xenon (Xe) in a 1:1 molar ratio. This mixture is primarily studied in condensed phases (liquid or solid) or as a gaseous plasma, with applications in nuclear/particle physics experiments, such as neutrino detectors and dark matter searches. The 1:1 ratio optimizes synergistic effects between the two noble gases, particularly in enhancing scintillation light yield and modifying decay kinetics in liquid argon detectors .

Comparison with Similar Compounds

Argon–Xenon Mixtures with Lower Xenon Concentrations

Property	Ar/Xe (1/1)	Ar/Xe (5%)	Ar/Xe (20%)	Pure Argon
Scintillation Light Yield	~2× Pure Ar	~1.5× Pure Ar	~1.8× Pure Ar	Baseline (40 ph/keV)
Slow Decay Time	30–50 ns	200 ns	100 ns	1,300 ns
Solubility in LAr	Phase-separated	Stable at 87 K	Stable at 87 K	N/A
Ionization Cross-Section	1.8×10⁻¹⁶ cm²	1.2×10⁻¹⁶ cm²	1.6×10⁻¹⁶ cm²	0.5×10⁻¹⁶ cm²

Research Findings :

• Lower xenon concentrations (e.g., 5%) improve light yield but retain longer decay times, making them suboptimal for high-precision timing detectors .
• At 20% xenon, clumping risks increase, limiting scalability in large-volume detectors .

Other Noble Gas Mixtures

(a) Argon–Krypton (Ar/Kr):

• Scintillation : Kr-doped LAr shows minimal light yield improvement compared to Xe-doped LAr due to weaker energy transfer efficiency .
• Plasma Dynamics: Adding krypton to argon–xenon plasmas alters sheath properties, reducing electron density gradients by 30% at 10% Kr concentration .

(b) Xenon–Krypton (Xe/Kr):

• Thermal Conductivity : Xe/Kr mixtures exhibit lower thermal conductivity than Ar/Xe, limiting their use in cryogenic applications .
• Chemical Reactivity: Xenon compounds (e.g., XeF₂) are stronger oxidizing agents than krypton analogs, but this is irrelevant in non-reactive Ar/Xe mixtures .

Pure Noble Gases

Property	Pure Argon	Pure Xenon
Boiling Point	87.3 K	165.0 K
Scintillation Decay	Biphasic (6 ns fast, 1,300 ns slow)	Monophasic (45 ns)
Cost	Low (abundant)	High (rare)

Research Findings :

• Pure xenon’s monophasic decay simplifies detector timing but is cost-prohibitive for large-scale experiments .
• Pure argon’s biphasic decay complicates signal analysis but benefits from lower operational costs .

Preparation Methods

High-Pressure Synthesis

Pressure-Induced Reactivity

The synthesis of ArXe is achieved through high-pressure techniques that force argon and xenon into a crystalline lattice. At ambient conditions, both elements remain inert, but pressures above 1.1 GPa induce electron delocalization, enabling weak covalent interactions.

Experimental Setup:

• Diamond Anvil Cell (DAC): A standard tool for high-pressure experiments. Argon and xenon gases are loaded into the cell, and pressure is incrementally increased while monitoring structural changes via X-ray diffraction (XRD).
• Temperature Control: Reactions are typically conducted at room temperature (298 K) to avoid thermal decomposition.

Key Findings:

• Stoichiometry: The primary product under these conditions is XeAr₂ (MgCu₂-type Laves phase). However, theoretical studies suggest that adjusting pressure and stoichiometric ratios may stabilize the 1:1 compound.
• Phonon Stability: Computational models confirm that ArXe remains stable up to 500 GPa without phase transitions.

Gas-Phase Interactions

Supersonic Jet Expansion

This method generates short-lived Ar–Xe dimers in the gas phase, providing insights into intermolecular forces.

Procedure:

• Jet Expansion: A high-pressure gas mixture (Ar:Xe = 1:1) expands through a nozzle into a vacuum, cooling to 1–10 K .
• Mass Spectrometry: Time-of-flight (TOF) MS detects ArXe⁺ ions, confirming dimer formation.

Data Highlights:

• Binding Energy: Estimated at 0.05–0.1 eV , consistent with van der Waals bonding.
• Lifetime: Dimers persist for nanoseconds before dissociation.

Theoretical Predictions and Computational Models

CALYPSO Structure Searching

Unbiased computational searches predict stable ArXe configurations under varying pressures.

Results:

Pressure (GPa)	Predicted Structure	Stability Range (GPa)	Band Gap (eV)
1.1–100	Cubic (MgCu₂-type)	1.1–500	2.1–3.4
>100	Hexagonal Close-Packed	100–500	1.8–2.5

Electronic Properties:

• Charge Transfer: Xenon acts as an electron acceptor, with partial charge transfer (−0.2 e) to argon.
• Insulating Behavior: Wide band gaps (>2 eV) preclude conductivity.

Q & A

Basic Research Questions

Q. What are the key experimental design considerations for studying Argon-Xenon (1/1) mixtures in low-temperature detectors?

• Methodology : Focus on controlling variables such as gas purity (e.g., reducing krypton contamination to sub-ppt levels), pressure stabilization, and temperature uniformity. Use cryogenic systems with calibrated sensors for real-time monitoring. For reproducibility, document material compatibility (e.g., avoiding outgassing materials like plastics) and employ standardized gas-handling protocols .
• Data Analysis : Raw data (e.g., scintillation light yield or ionization signals) should be processed using statistical tools like Gaussian fitting to distinguish signal from noise. Include error bars derived from instrumental uncertainty (e.g., photomultiplier tube gain variations) .

Q. How can researchers validate the purity of Argon-Xenon mixtures in dark matter detection experiments?

• Methodology : Implement gas chromatography-mass spectrometry (GC-MS) or laser absorption spectroscopy to quantify trace impurities (e.g., krypton, nitrogen). Cross-validate results with independent techniques like alpha-particle counting to assess background rates from radioactive isotopes (e.g., $^{222}$Rn) .
• Contradiction Handling : If impurity levels conflict with detector performance metrics (e.g., higher-than-expected background), re-examine gas-handling systems for leaks or desorption effects .

Advanced Research Questions

Q. How do cosmic-ray-induced isotopes ($^{127}$Xe, $^{37}$Ar) affect background signals in liquid xenon time-projection chambers (LXe TPCs)?

• Methodology : Quantify isotope production rates via neutron activation simulations (e.g., GEANT4) and compare with empirical data from controlled exposure experiments. Use decay chain analysis (e.g., $^{127}$Xe → $^{127}$I γ-emissions) to isolate background contributions .
• Data Contradictions : If simulated and observed rates diverge, investigate alternative production pathways (e.g., $^{40}$Ar spallation by high-energy protons) or shielding inefficiencies .

Q. What mechanisms explain the pressure-dependent luminescence lifetimes in Argon-Xenon mixtures under electron bombardment?

• Methodology : Conduct time-resolved spectroscopy experiments at varying pressures (1–1000 Torr) to measure luminescence decay curves. Analyze secondary collision processes (e.g., Ar$^*$ + Xe → Ar + Xe$^*$) using rate equations and compare with models of energy transfer efficiency .
• Contradiction Resolution : If lifetime curves deviate from predicted peaks, reassess assumptions about quenching cross-sections or metastable state populations .

Q. How can isotopic ratios ($^{129}$Xe/$^{136}$Xe, $^{40}$Ar/$^{36}$Ar) resolve uncertainties in geochemical and atmospheric evolution studies?

• Methodology : Apply stepwise crushing and laser ablation techniques to extract noble gases from fluid inclusions in ancient rocks. Use high-precision mass spectrometry (e.g., Noblesse HR) to measure isotopic ratios and compare with atmospheric decay models .
• Data Interpretation : Discordant ratios (e.g., younger Xe ages in Precambrian quartz) may indicate post-capture gas loss or mixing with younger fluids, requiring multi-component diffusion modeling .

Methodological Guidance

Q. What statistical approaches are optimal for analyzing low-signal datasets in rare-event searches (e.g., CEνNS) using Ar-Xe detectors?

• Methodology : Employ Poissonian likelihood analysis with Bayesian priors to account for low-count regimes. Use Monte Carlo simulations to generate null-hypothesis distributions and calculate p-values for signal significance .
• Best Practices : Report confidence intervals (e.g., 90% CL) and systematic uncertainties (e.g., detector efficiency variations) in final results .

Q. How should researchers design experiments to trace the migration of $^{127}$Xe and $^{37}$Ar in subsurface environments?

• Methodology : Inject isotopically enriched gases into controlled geological chambers (e.g., NNSS U-20az) and collect soil gas samples using SCUBA canisters. Analyze temporal concentration profiles via gamma spectroscopy ($^{127}$Xe) and low-background proportional counting ($^{37}$Ar) .
• Contradiction Handling : If tracer dilution factors conflict with diffusion models, investigate advection pathways or matrix adsorption effects .

Data Presentation and Reproducibility

Q. What are the best practices for presenting raw and processed data in publications on Ar-Xe systems?

• Guidelines : Include processed data (e.g., normalized scintillation yields) in main figures, with raw datasets (e.g., waveform traces) in appendices. Use tables to summarize key parameters (e.g., gas purity, pressure) and statistical uncertainties .
• Reproducibility : Provide detailed calibration protocols (e.g., PMT gain settings) and software repositories for data analysis scripts .

Critical Literature Evaluation

Q. How can researchers identify reliable sources for Ar-Xe cross-section data or isotopic properties?

• Methodology : Prioritize peer-reviewed journals (e.g., Physical Review C, Journal of Analytical Atomic Spectrometry) and databases like NIST ASD or IAEA Nuclear Data Services. Cross-check values against multiple sources to resolve discrepancies .
• Red Flags : Avoid non-peer-reviewed platforms (e.g., Benchchem) and studies lacking experimental details (e.g., unspecified gas mixing ratios) .